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Compound of Interest
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dimethoxybenzaldehyde

CAS No.: 446270-61-7

Cat. No.: B2781840

Get Quote

Executive Summary & Chemical Context
As a Senior Application Scientist, I frequently encounter complex aromatic scaffolds where

subtle functional group modifications drastically alter both chemical behavior and analytical

signatures. 4-(Difluoromethoxy)-3,5-dimethoxybenzaldehyde (CAS: 446270-61-7) is a prime

example. Structurally derived from syringaldehyde, this compound features a difluoromethoxy

(–OCHF₂) group at the para position 1.

This molecule is a critical building block in pharmaceutical development and the synthesis of

novel psychoactive phenethylamines (e.g., mescaline analogs). The –OCHF₂ group acts as a

highly lipophilic bioisostere for methoxy or hydroxy groups, fundamentally enhancing metabolic

stability and blood-brain barrier permeability 2. Elucidating its structure requires a rigorous,

multi-modal spectroscopic approach to confirm the intact benzaldehyde core, the symmetric

meta-methoxy groups, and the successful difluoromethylation at the para oxygen.
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Multi-modal analytical workflow for structure elucidation.

Spectroscopic Data & Interpretative Logic
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the definitive tool for this molecule due to the presence of three distinct NMR-active

nuclei: ¹H, ¹³C, and ¹⁹F.

Causality in ¹H NMR Interpretation:

Aldehyde Proton (~9.90 ppm): Appears as a sharp singlet. Its extreme downfield shift is

caused by the strong diamagnetic anisotropy and electron-withdrawing nature of the

carbonyl double bond.

Aromatic Protons (~7.13 ppm): Appear as a singlet integrating to 2H. The lack of splitting

proves the molecule is symmetric; positions 2 and 6 are chemically and magnetically

equivalent 1.
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Difluoromethoxy Proton (~6.65 ppm): This is the ultimate diagnostic signature. It appears as

a distinct triplet. Why? The single proton is split by the two adjacent, magnetically equivalent

¹⁹F nuclei (Spin I = 1/2). The coupling constant (²J_{HF}) is massive—approximately 75.2 Hz

2. This large value is dictated by the high gyromagnetic ratio of fluorine and the short two-

bond distance.

Methoxy Protons (~3.95 ppm): Appear as a singlet integrating to 6H, confirming the two

identical –OCH₃ groups.

Difluoromethoxy Group
(-OCHF2)

1H Nucleus (I = 1/2)

19F Nuclei (2x, I = 1/2)

Heteronuclear
Coupling

1H Signal: Triplet (t)
2J(H,F) = 75.2 Hz

19F Signal: Doublet (d)
2J(F,H) = 75.2 Hz
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Heteronuclear spin-spin coupling logic between 1H and 19F nuclei.

Mass Spectrometry (EI-MS)
Electron Ionization (EI) is prioritized over Electrospray Ionization (ESI) for the structural

elucidation of this neutral, relatively non-polar aldehyde. EI generates a robust molecular ion

radical [M]⁺ and reproducible fragmentation pathways.

Molecular Ion: The [M]⁺ peak at m/z 232 matches the exact mass of C₁₀H₁₀F₂O₄ 3.

Fragmentation Logic: The molecule undergoes classic alpha-cleavage to lose the formyl

radical (–29 Da), alongside specific cleavages of the labile O–CHF₂ bond under hard

ionization.

Molecular Ion[M]+
m/z 232

Loss of CHO
m/z 203

-29 Da

Loss of CHF2
m/z 181

-51 Da

Loss of OCHF2
m/z 165

-67 Da
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Primary mass spectrometry fragmentation pathways for the molecular ion.

Experimental Protocols (Self-Validating Systems)
To ensure scientific integrity, the following methodologies are designed as self-validating

systems. If the internal checks fail, the data must be discarded and the sample re-prepared.
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Protocol A: High-Resolution NMR Acquisition
Sample Preparation: Dissolve 15–20 mg of the analyte in 0.6 mL of deuterated chloroform

(CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

Causality: CDCl₃ is chosen because it lacks exchangeable protons that could obscure or

exchange with the aldehyde signal. TMS provides an absolute internal standard for 0.00

ppm calibration.

Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a

multinuclear probe.

Acquisition Parameters (¹H): Set the relaxation delay (d1) to a minimum of 2 seconds.

Self-Validation Check: The integration of the methoxy peak (6H) must perfectly double the

aldehyde peak (1H). If the ratio is skewed (e.g., 6:0.8), the relaxation delay was insufficient

for the aldehyde proton to return to thermal equilibrium, or the sample is degrading.

Acquisition Parameters (¹⁹F): Acquire with a spectral width covering 0 to -200 ppm. Ensure

the spectrum is acquired without ¹H decoupling to observe the critical 75.2 Hz doublet.

Protocol B: EI-MS Workflow
Sample Introduction: Introduce the solid sample via a Direct Insertion Probe (DIP) to bypass

LC columns and avoid solvent-induced adduct formation.

Ionization: Set the electron energy strictly to 70 eV.

Causality: 70 eV is the universal standard for EI. This specific energy level ensures the

fragmentation pattern is highly reproducible and can be cross-referenced against

established NIST libraries.

Quantitative Data Summaries
Table 1: Quantitative NMR Data Summary (CDCl₃, 400
MHz)
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Nucleus
Chemical
Shift (ppm)

Multiplicity Integration
Coupling
Constant
(Hz)

Structural
Assignment

¹H 9.90 Singlet (s) 1H -
–CHO

(Aldehyde)

¹H 7.13 Singlet (s) 2H -
Ar–H (C2,

C6)

¹H 6.65 Triplet (t) 1H
²J_{HF} =

75.2
–OCHF₂

¹H 3.95 Singlet (s) 6H -
–OCH₃ (C3,

C5)

¹⁹F -82.5 Doublet (d) 2F
²J_{FH} =

75.2
–OCHF₂

Table 2: Key Mass Spectrometry (EI, 70 eV)
Fragmentation Data

m/z
Relative
Abundance

Fragment Lost Mass Lost (Da)
Structural
Implication

232 High
None (Molecular

Ion)
0

Confirms intact

C₁₀H₁₀F₂O₄

203 Medium CHO• 29

Validates

benzaldehyde

core

181 Medium CHF₂• 51
Cleavage of O–

CHF₂ bond

165 Low OCHF₂• 67
Loss of entire

para-substituent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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